3-{5-[(E)-{2-[4,6-BIS(MORPHOLIN-4-YL)-1,3,5-TRIAZIN-2-YL]HYDRAZIN-1-YLIDENE}METHYL]FURAN-2-YL}BENZOIC ACID

• IUPAC Name: 3-[5-[(E)-[(4,6-dimorpholin-4-yl-1,3,5-triazin-2-yl)hydrazinylidene]methyl]furan-2-yl]benzoic acid
• InChI: InChI=1S/C23H25N7O5/c31-20(32)17-3-1-2-16(14-17)19-5-4-18(35-19)15-24-28-21-25-22(29-6-10-33-11-7-29)27-23(26-21)30-8-12-34-13-9-30/h1-5,14-15H,6-13H2,(H,31,32)(H,25,26,27,28)/b24-15+
• InChI Key: MWEFVOVTAZZKIH-BUVRLJJBSA-N
• Canonical SMILES: C1COCCN1C2=NC(=NC(=N2)NN=CC3=CC=C(O3)C4=CC(=CC=C4)C(=O)O)N5CCOCC5
• Isomeric SMILES: C1COCCN1C2=NC(=NC(=N2)N/N=C/C3=CC=C(O3)C4=CC(=CC=C4)C(=O)O)N5CCOCC5
• Molecular Formula: C23H25N7O5
• Molecular Weight: 479.5 g/mol

Description

3-{5-[(E)-{2-[4,6-BIS(MORPHOLIN-4-YL)-1,3,5-TRIAZIN-2-YL]HYDRAZIN-1-YLIDENE}METHYL]FURAN-2-YL}BENZOIC ACID is a complex organic compound characterized by its unique structure, which includes a furan ring, a benzoic acid moiety, and a triazine ring substituted with morpholine groups

Preparation Methods

The synthesis of 3-{5-[(E)-{2-[4,6-BIS(MORPHOLIN-4-YL)-1,3,5-TRIAZIN-2-YL]HYDRAZIN-1-YLIDENE}METHYL]FURAN-2-YL}BENZOIC ACID typically involves multiple steps, starting with the preparation of the triazine ring substituted with morpholine groups. This is followed by the formation of the hydrazone linkage and the final coupling with the furan and benzoic acid moieties. The reaction conditions often require the use of specific catalysts and solvents to ensure high yield and purity.

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can yield different reduced forms of the compound.

Substitution: The morpholine groups can be substituted with other functional groups under appropriate conditions. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

3-{5-[(E)-{2-[4,6-BIS(MORPHOLIN-4-YL)-1,3,5-TRIAZIN-2-YL]HYDRAZIN-1-YLIDENE}METHYL]FURAN-2-YL}BENZOIC ACID has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Medicine: Research is ongoing to explore its potential as a therapeutic agent.

Industry: It can be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 3-{5-[(E)-{2-[4,6-BIS(MORPHOLIN-4-YL)-1,3,5-TRIAZIN-2-YL]HYDRAZIN-1-YLIDENE}METHYL]FURAN-2-YL}BENZOIC ACID involves its interaction with specific molecular targets. The triazine ring and morpholine groups play a crucial role in binding to these targets, which can include enzymes, receptors, or other proteins. This interaction can modulate various biological pathways, leading to the compound’s observed effects.

Comparison with Similar Compounds

Similar compounds include those with triazine rings substituted with different functional groups or those with similar hydrazone linkages. Examples include:

Dichloroaniline: An aniline derivative with chlorine substitutions.

2,2’-Bipyridyl: A symmetrical bipyridine used as a ligand in coordination chemistry. Compared to these compounds, 3-{5-[(E)-{2-[4,6-BIS(MORPHOLIN-4-YL)-1,3,5-TRIAZIN-2-YL]HYDRAZIN-1-YLIDENE}METHYL]FURAN-2-YL}BENZOIC ACID is unique due to its combination of a furan ring, benzoic acid moiety, and morpholine-substituted triazine ring, which confer distinct chemical and biological properties.